Cas no 1804492-56-5 (5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-acetic acid)

• Product Name: 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-acetic acid
• CAS No: 1804492-56-5
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4871375
• Update Time: 2025-06-11

5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-acetic acid

• Inchi： 1S/C8H5ClF2INO2/c9-4-2-13-8(12)6(7(10)11)3(4)1-5(14)15/h2,7H,1H2,(H,14,15)
• InChI Key： OBNPNDJGLPXUCT-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=CN=1)Cl)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-acetic acid

Introduction to 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-acetic Acid (CAS No. 1804492-56-5)

5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-acetic acid, with the CAS number 1804492-56-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and applications. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, an iodine atom, and an acetic acid moiety, makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The compound's unique structural features contribute to its potential in drug discovery and development. The pyridine core is a common scaffold in many bioactive molecules, and modifications at specific positions can lead to enhanced efficacy and selectivity. In particular, the chloro and difluoromethyl substituents are known to improve metabolic stability and binding affinity to biological targets. The iodine atom can serve as a handle for further functionalization via cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

The acetic acid group at the 4-position adds another layer of reactivity, allowing for derivatization into esters or amides, which are common pharmacophores in drug molecules. This compound has garnered attention in recent years due to its potential applications in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in developing small-molecule inhibitors targeting various diseases.

In the context of current research, 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-acetic acid has been investigated for its role in synthesizing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt abnormal signaling pathways without affecting normal cellular processes. The structural features of this compound make it an attractive candidate for such applications.

Recent studies have highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability. The difluoromethyl group in 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-acetic acid is particularly interesting because it can enhance the binding affinity of drug candidates to their targets. This has led to increased interest in fluorinated pyridines as building blocks for new drugs.

The iodine atom on the pyridine ring provides another opportunity for further chemical manipulation. Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, are commonly used to introduce new substituents at the iodine position. These reactions allow for the integration of diverse functional groups, enabling the synthesis of complex molecules with tailored properties. Such methodologies have been instrumental in developing novel therapeutic agents with improved pharmacological profiles.

The acetic acid moiety also offers possibilities for derivatization into other functional groups that can enhance drug-like properties. For instance, conversion into esters or amides can improve solubility and bioavailability, which are critical factors in drug development. Additionally, these derivatives can be further modified to introduce additional pharmacophores or optimize pharmacokinetic properties.

In summary, 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-acetic acid (CAS No. 1804492-56-5) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing kinase inhibitors and other bioactive molecules. The presence of a chloro group, a difluoromethyl group, an iodine atom, and an acetic acid moiety provides multiple opportunities for further chemical manipulation via cross-coupling reactions and functional group transformations. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.